Cas no 5467-39-0 (Quinoxaline,decahydro-1-methyl-, cis-)
5467-39-0 structure
Product Name:Quinoxaline,decahydro-1-methyl-, cis-
Quinoxaline,decahydro-1-methyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline,decahydro-1-methyl-, cis-
- trans-1-Methyldecahydroquinoxaline
- 1H-Indene,2,3-dihydro-1-methyl-3-phenyl-,cis
- trans-1-Methyl-3-phenylindan
- NSC28013
- YKNDCKWOYKGTBO-BDAKNGLRSA-N
- (4ar,8as)-1-methyldecahydroquinoxaline
- NSC-28013
- 5467-39-0
- SCHEMBL1190013
-
- Inchi: 1S/C9H18N2/c1-11-7-6-10-8-4-2-3-5-9(8)11/h8-10H,2-7H2,1H3/t8-,9+/m1/s1
- InChI Key: YKNDCKWOYKGTBO-BDAKNGLRSA-N
- SMILES: N1(C)CCN[C@@H]2CCCC[C@H]12
Computed Properties
- Exact Mass: 154.14700
- Monoisotopic Mass: 154.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27000
- LogP: 1.09930
Quinoxaline,decahydro-1-methyl-, cis- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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